2-Bromo-5-iodobenzoic acid
Overview
Description
2-Bromo-5-iodobenzoic acid is an important raw material and intermediate used in organic synthesis, agrochemical, pharmaceutical, and dyestuff fields .
Synthesis Analysis
In a study, 14 novel hydrazide-hydrazones of 5-bromo-2-iodobenzoic acid were synthesized based on the condensation reaction . The chemical structure of the obtained derivatives was established based on spectral data .Molecular Structure Analysis
The molecular formula of 2-Bromo-5-iodobenzoic acid is C7H4BrIO2 . It has a molecular weight of 326.91 g/mol . The InChI key is QPKKBDSNZFSSOD-UHFFFAOYSA-N .Chemical Reactions Analysis
2-Bromo-5-iodobenzoic acid is used as a starting reagent for the large-scale synthesis of the thromboxane receptor antagonist . It also undergoes a Sonogashira coupling reaction .Physical And Chemical Properties Analysis
2-Bromo-5-iodobenzoic acid is a solid with a melting point of 171-175 °C . It has a computed XLogP3 value of 2.9, indicating its lipophilicity .Scientific Research Applications
Organic Synthesis
“2-Bromo-5-iodobenzoic acid” is often used as a raw material in organic synthesis . It can be used to create a variety of other compounds, which can then be used in further reactions. This makes it a valuable tool in the field of organic chemistry.
Pharmaceutical Research
In the pharmaceutical industry, “2-Bromo-5-iodobenzoic acid” can be used as an intermediate in the synthesis of various drugs . Its unique structure allows it to be used in the creation of a wide range of pharmaceutical compounds.
Agrochemical Production
Similar to its use in pharmaceutical research, “2-Bromo-5-iodobenzoic acid” can also be used as an intermediate in the production of agrochemicals . This includes pesticides, herbicides, and other chemicals used in agriculture.
Dye Manufacturing
“2-Bromo-5-iodobenzoic acid” can be used in the production of dyes . The bromine and iodine atoms in the compound can react with other substances to produce a wide range of colors.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-bromo-5-iodobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrIO2/c8-6-2-1-4(9)3-5(6)7(10)11/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPKKBDSNZFSSOD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1I)C(=O)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrIO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50370806 |
Source
|
| Record name | 2-Bromo-5-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50370806 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.91 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-iodobenzoic acid | |
CAS RN |
25252-00-0 |
Source
|
| Record name | 2-Bromo-5-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50370806 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-5-iodobenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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